Cas no 2308486-28-2 ((2S)-3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid
• CAS No: 2308486-28-2
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6304542
• PubChem ID: 165555700
• Update Time: 2025-05-23

(2S)-3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid
• EN300-1543730
• (2S)-3-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxypropanoic acid
• 2308486-28-2

• Inchi： 1S/C24H25N3O6/c25-12-6-5-11-20(22(29)26-13-21(28)23(30)31)27-24(32)33-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-21,28H,5-6,11,13-14H2,(H,26,29)(H,27,32)(H,30,31)/t20?,21-/m0/s1
• InChI Key： NLALPIABDKDHFO-LBAQZLPGSA-N
• SMILES： O(C(NC(C(NC[C@@H](C(=O)O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 149Ų

Additional information on (2S)-3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-5-Cyano-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Pentanamido-2-Hydroxypropanoic Acid

(2S)-3-5-Cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid is a complex organic compound with the CAS number 2308486-28-2. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyano group, and a hydroxyl group. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, materials science, and biotechnology.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its inclusion in this compound suggests that it may play a role in controlling reactivity or stability during chemical reactions. The cyano group, on the other hand, is known for its ability to participate in nucleophilic addition reactions and can serve as a precursor to other functional groups such as amides or nitriles.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, researchers have explored the use of similar molecules in the design of bioactive agents targeting specific enzymes or receptors. The hydroxyl group present in this compound could potentially act as a site for further functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity.

In terms of synthesis, this compound likely involves multi-step reactions, including coupling reactions and protection/deprotection strategies. The stereochemistry at the (S)-configuration is critical and must be carefully controlled to ensure the desired properties of the final product.

From an environmental standpoint, understanding the degradation pathways of such compounds is essential for assessing their environmental impact. Recent advancements in green chemistry have emphasized the importance of designing molecules that are both effective and environmentally benign.

In conclusion, (2S)-3-5-Cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxypropanoic acid represents a promising building block for various chemical applications. Its unique structure and functional groups make it a valuable compound for researchers exploring new frontiers in organic synthesis and drug development.